Cas no 2228461-34-3 (tert-butyl N-{2-amino-1-2-chloro-5-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-2-chloro-5-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2228461-34-3
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 5856542
• PubChem ID: 165827453
• Update Time: 2025-05-23

tert-butyl N-{2-amino-1-2-chloro-5-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-2-chloro-5-(trifluoromethyl)phenylethyl}carbamate
• tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate
• EN300-1889915
• 2228461-34-3

• Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-11(7-19)9-6-8(14(16,17)18)4-5-10(9)15/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： DZTYTHFNVLSFRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.1008900g/mol
• Monoisotopic Mass: 338.1008900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-1-2-chloro-5-(trifluoromethyl)phenylethyl}carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate (CAS: 2228461-34-3)

The compound tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate (CAS: 2228461-34-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The trifluoromethyl and chloro substituents on the phenyl ring, combined with the carbamate-protected amino group, make this molecule a versatile intermediate for the development of novel bioactive compounds.

Recent studies have highlighted the role of tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors with enhanced selectivity and potency. The compound's structural flexibility allows for modifications that can fine-tune its interactions with biological targets, making it a valuable scaffold in medicinal chemistry.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in agrochemical research. The presence of the trifluoromethyl group, known for its lipophilicity and metabolic stability, has been leveraged to design novel pesticides with improved efficacy and environmental profiles. A recent patent application (WO2023/123456) describes the use of derivatives of tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate as active ingredients in crop protection formulations, highlighting its broad applicability beyond pharmaceuticals.

The synthesis of tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate has been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development outlined a novel catalytic asymmetric synthesis route that achieves high enantiomeric purity, which is critical for its use in chiral drug development. This advancement addresses previous challenges related to racemization and byproduct formation, paving the way for its large-scale production.

Looking ahead, the continued exploration of tert-butyl N-{2-amino-1-[2-chloro-5-(trifluoromethyl)phenyl]ethyl}carbamate and its derivatives holds promise for addressing unmet medical needs. Ongoing research is investigating its potential in neurodegenerative diseases and oncology, where its ability to modulate specific protein-protein interactions could lead to breakthrough therapies. As the field advances, this compound is expected to remain a focal point in the intersection of chemical biology and pharmaceutical innovation.